Cas no 612531-87-0 (2,7-Bis(4-octylthiophen-2-yl)-9H-fluoren-9-one)

• Product Name: 2,7-Bis(4-octylthiophen-2-yl)-9H-fluoren-9-one
• CAS No: 612531-87-0
• MF: C₃₇H₄₄OS₂
• MW: 568.874668121338
• CID: 2835141
• PubChem ID: 71374002
• Update Time: 2025-04-21

2,7-Bis(4-octylthiophen-2-yl)-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

• DTXCID80747547
• 2,7-Bis(4-octylthiophen-2-yl)-9H-fluoren-9-one
• DTXSID90796804
• 2,7-bis-(4-octyl-thien-2-yl)-fluoren-9-one
• 612531-87-0

• Inchi： 1S/C37H44OS2/c1-3-5-7-9-11-13-15-27-21-35(39-25-27)29-17-19-31-32-20-18-30(24-34(32)37(38)33(31)23-29)36-22-28(26-40-36)16-14-12-10-8-6-4-2/h17-26H,3-16H2,1-2H3
• InChI Key： VUFCBEGJTZQYCB-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C1C=CC2=C(C=1)C(C1C=C(C=CC2=1)C1=CC(=CS1)CCCCCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 568.28335837Da
• Monoisotopic Mass: 568.28335837Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 73.6Ų